Cas no 2040476-05-7 (4-(N,N-Dimethylaminomethyl)-3-fluorophenylboronic acid, pinacol ester)

4-(N,N-Dimethylaminomethyl)-3-fluorophenylboronic acid, pinacol ester, is a boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling by protecting the boronic acid moiety from protodeboronation and oxidation. The dimethylaminomethyl substituent improves solubility in polar solvents, facilitating reaction conditions, while the fluorine atom offers electronic modulation for selective coupling. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise functionalization of aromatic systems is required. Its robust stability under ambient conditions and compatibility with diverse reaction setups make it a reliable intermediate for constructing complex molecular architectures.

4-(N,N-Dimethylaminomethyl)-3-fluorophenylboronic acid, pinacol ester structure

2040476-05-7 structure

Product Name:4-(N,N-Dimethylaminomethyl)-3-fluorophenylboronic acid, pinacol ester

CAS No:2040476-05-7

MF:C₁₅H₂₃BFNO₂

MW:279.158027887344

CID:4634311

PubChem ID:56776876

Update Time:2025-10-16

4-(N,N-Dimethylaminomethyl)-3-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 4-(N,N-Dimethylaminomethyl)-3-fluorophenylboronic acid, pinacol ester
- 1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N,N-dimethylmethanamine
- 1-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-N,N-dimethylmethanamine
- CS-0176539
- 4-[(Dimethylamino)methyl]-3-fluorophenylboronic Acid Pinacol Ester
- E84392
- MFCD18732707
- 2040476-05-7
- {[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}dimethylamine
- AKOS017549823
- SY358324
- EN300-1706251
- {[2-FLUORO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}DIMETHYLAMINE
- BS-32077
- Inchi： 1S/C15H23BFNO2/c1-14(2)15(3,4)20-16(19-14)12-8-7-11(10-18(5)6)13(17)9-12/h7-9H,10H2,1-6H3
- InChI Key： WLCWSKKTTWXRPG-UHFFFAOYSA-N
- SMILES： FC1=C(CN(C)C)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

Exact Mass: 279.1805873g/mol
Monoisotopic Mass: 279.1805873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.7

4-(N,N-Dimethylaminomethyl)-3-fluorophenylboronic acid, pinacol ester Pricemore >>

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